3-Hydroxy-5-phenylcyclohex-2-en-1-one
Overview
Description
3-Hydroxy-5-phenylcyclohex-2-en-1-one is a versatile chemical compound with various scientific applications. It is also known by other synonyms such as 5-Phenyl-dihydroresorcin, 5-Phenyl-cyclohexa-1,3-dion, and 5-phenyl-1,3-cyclohexanedione .
Molecular Structure Analysis
The molecular weight of this compound is 188.23 . Its IUPAC name is 3-hydroxy-5- (2-hydroxyphenyl)-2-cyclohexen-1-one, and its InChI code is 1S/C12H12O3/c13-9-5-8 (6-10 (14)7-9)11-3-1-2-4-12 (11)15/h1-4,8,15H,5-7H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. It is known that its molecular weight is 188.22200 , but other properties such as melting point, boiling point, flash point, density, and water solubility are not specified .Scientific Research Applications
Synthesis of Chiral Cyclohexenone Skeletons
Chiral cyclohex-2-enones, such as 3-Hydroxy-5-phenyl-cyclohex-2-enone, are pivotal building blocks in synthetic chemistry and life science industries. They are employed in the development of enantio-enriched cyclohex-2-enone skeletons, which are crucial for creating bioactive compounds and pharmaceuticals. The asymmetric organocatalytic construction of these chiral structures has seen significant progress, utilizing new methodologies and efficient catalyst systems .
Ligand Design for Metal-Catalyzed Reactions
The compound’s structure is beneficial in designing ligands for metal-catalyzed reactions, such as cross-coupling reactions. These ligands can enhance the efficiency and selectivity of metal-catalyzed processes, which are fundamental in modern synthetic chemistry .
Mechanism of Action
Target of Action
Chiral cyclohexenones, a group to which this compound belongs, are core structures in many natural products and pharmaceuticals , suggesting that they may interact with a variety of biological targets.
Mode of Action
It’s known that the compound can be synthesized from phenyl pyruvate and suitable enones . The reaction commences when an enolate tautomer of phenylpyruvic acid attacks the aromatic enone and forms a hemiketal intermediate . This suggests that the compound might interact with its targets through similar chemical reactions.
Biochemical Pathways
Cyclohexenones are known to undergo reactions such as nucleophilic conjugate addition with organocopper reagents, Michael reactions, and Robinson annulations .
Result of Action
For instance, cyclohexenones are known to be important building blocks in synthetic chemistry and the life science industries .
Action Environment
It’s known that the synthesis of similar compounds can be influenced by factors such as the type of solvent used and the reaction conditions .
properties
IUPAC Name |
3-hydroxy-5-phenylcyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-5,8,10,13H,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFVDSCASCRHXCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C=C1O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60390737 |
Source
|
| Record name | 3-hydroxy-5-phenylcyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35376-44-4 |
Source
|
| Record name | 3-hydroxy-5-phenylcyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[4-(4-Chloro-phenyl)-2-methyl-thiazol-5-yl]-acetic acid](/img/structure/B1306507.png)
